Ethyl 2-(6-aminopyridin-2-yl)acetate

• IUPAC Name: ethyl 2-(6-aminopyridin-2-yl)acetate
• InChI: InChI=1S/C9H12N2O2/c1-2-13-9(12)6-7-4-3-5-8(10)11-7/h3-5H,2,6H2,1H3,(H2,10,11)
• InChI Key: AJIPGVQKXQFJNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC(=CC=C1)N
• Molecular Formula: C9H12N2O2
• DSSTOX Substance ID: DTXSID50516747
• Molecular Weight: 180.20 g/mol
• CAS RN: 71469-82-4

Description

Ethyl 2-(6-aminopyridin-2-yl)acetate, also known as ethyl (6-amino-2-pyridinyl)acetate, is a chemical compound with the molecular formula C9H12N2O2. It has a molecular weight of 180.21. It is a solid substance and should be stored at 4°C, protected from light.

Molecular Structure Analysis

The InChI code for Ethyl 2-(6-aminopyridin-2-yl)acetate is 1S/C9H12N2O2/c1-2-13-9(12)6-7-4-3-5-8(10)11-7/h3-5H,2,6H2,1H3,(H2,10,11). This code provides a specific string of characters that represents the 2D structure of the molecule.

Physical And Chemical Properties Analysis

Ethyl 2-(6-aminopyridin-2-yl)acetate has a boiling point of 298.6°C at 760 mmHg. The density of this compound is predicted to be 1.168 g/cm3.

Scientific Research Applications

Pharmacology

In pharmacology, Ethyl 2-(6-aminopyridin-2-yl)acetate is utilized as a building block for the synthesis of various pharmaceutical agents. .

Organic Synthesis

This compound serves as an intermediate in organic synthesis, particularly in the construction of pyridine derivatives. .

Material Science

In material science, Ethyl 2-(6-aminopyridin-2-yl)acetate’s properties are explored for the development of new materials. .

Analytical Chemistry

Analytical chemists use this compound as a standard or reagent in chromatography and spectrometry. .

Biochemistry Research

In biochemistry, Ethyl 2-(6-aminopyridin-2-yl)acetate is used in enzymatic studies and as a substrate or inhibitor in biochemical assays. .

Agricultural Chemistry

The compound finds application in agricultural chemistry for the synthesis of agrochemicals. .

Environmental Science

Ethyl 2-(6-aminopyridin-2-yl)acetate is also studied for its environmental impact. .

Safety and Hazards

This compound is considered harmful and it may cause serious eye irritation. It may also cause drowsiness or dizziness. The safety information pictograms indicate that it is harmful.

Synthesis routes and methods I

Procedure details

A 15% n-hexane solution (338.6 g.) of n-butyllithium was dropwise added to a solution of 2-[N,N-bis(trimethylsilyl)amino]-6-methylpyridine (100 g.) in anhydrous tetrahydrofuran (300 ml.) at -20° to -30° C. over one hour and the solution was stirred at 20° to 23° C. for one hour. The resultant solution was added in small portions to crushed dry ice (1 kg.) under stirring, and stirred till a room temperature. After removing tetrahydrofuran from the solution under reduce pressure, absolute ethanol (1 l.) was added to the residue. 30% Ethanol solution (660 ml.) of hydrochloric acid was dropwise added to the solution at -5° to -10° C., and further hydrogen chloride gas was bubbled at 0° to 5° C. for 30 minutes and then the solution was stirred at 10° C. overnight. After removing ethanol from the resultant solution, the residue was dissolved in water, and washed with ethyl acetate 3 times. The solution was adjusted to pH 7 to 8 with sodium bicarbonate and extracted with ethyl acetate. The ethyl acetate extract was washed with a saturated aqueous solution of sodium chloride, dried and concentrated under reduced pressure to give the crude product (54 g.). The product was purified by column chromatography on silica gel (1 kg.) with an eluent (ethyl acetate+benzene) to give ethyl 2-(6-aminopyridin-2-yl)acetate (30.2 g.), mp. 66° to 68° C.

Synthesis routes and methods II

Procedure details

A 15% n-hexane solution (338.6 g.) of n-butyllithium was dropwise added to a solution of 6-[N,N-bis(trimethylsilyl)amino]-2-methylpyridine (100 g.) in anhydrous tetrahydrofuran (300 ml.) at -20° to -30° C. over one hour and the solution was stirred at 20° to 23° C. for one hour. The resultant solution was added in small portions to crushed dry ice (1 kg.) under stirring, and stirred till a room temperature. After removing tetrahydrofuran from the solution under reduced pressure, absolute ethanol (1 l) was added to the residue. 30% Ethanol solution (660 ml.) of hydrochloric acid was dropwise added to the solution at -5° to -10° C., and further hydrogen chloride gas was bubbled at 0° to 5° C. for 30 minutes and then the solution was stirred at 10° C. overnight. After removing ethanol from the resultant solution, the residue was dissolved in water, and washed with ethyl acetate 3 times. The solution was adjusted to pH 7 to 8 with sodium bicarbonate and extracted with ethyl acetate. The ethyl acetate extract was washed with a saturated aqueous solution of sodium chloride, dried and concentrated under reduced pressure to give the crude product (54 g.) The product was purified by column chromatography on silica gel (1 kg.) with an eluent (ethyl acetate+benzene) to give ethyl 2-(6-aminopyridin-2-yl)acetate (30.2 g.), mp 66° to 68° C.